Cas no 2229365-68-6 (2-1-(2-bromopyridin-3-yl)cyclopropylpropan-2-amine)
2-1-(2-bromopyridin-3-yl)cyclopropylpropan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-1-(2-bromopyridin-3-yl)cyclopropylpropan-2-amine
- EN300-1905931
- 2229365-68-6
- 2-[1-(2-bromopyridin-3-yl)cyclopropyl]propan-2-amine
-
- Inchi: 1S/C11H15BrN2/c1-10(2,13)11(5-6-11)8-4-3-7-14-9(8)12/h3-4,7H,5-6,13H2,1-2H3
- InChI Key: OFNXWEPRLVDFCS-UHFFFAOYSA-N
- SMILES: BrC1C(=CC=CN=1)C1(C(C)(C)N)CC1
Computed Properties
- Exact Mass: 254.04186g/mol
- Monoisotopic Mass: 254.04186g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38.9Ų
2-1-(2-bromopyridin-3-yl)cyclopropylpropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1905931-1g |
2-[1-(2-bromopyridin-3-yl)cyclopropyl]propan-2-amine |
2229365-68-6 | 1g |
$1458.0 | 2023-09-18 | ||
| Enamine | EN300-1905931-5g |
2-[1-(2-bromopyridin-3-yl)cyclopropyl]propan-2-amine |
2229365-68-6 | 5g |
$4226.0 | 2023-09-18 | ||
| Enamine | EN300-1905931-10g |
2-[1-(2-bromopyridin-3-yl)cyclopropyl]propan-2-amine |
2229365-68-6 | 10g |
$6266.0 | 2023-09-18 | ||
| Enamine | EN300-1905931-0.05g |
2-[1-(2-bromopyridin-3-yl)cyclopropyl]propan-2-amine |
2229365-68-6 | 0.05g |
$1224.0 | 2023-09-18 | ||
| Enamine | EN300-1905931-0.1g |
2-[1-(2-bromopyridin-3-yl)cyclopropyl]propan-2-amine |
2229365-68-6 | 0.1g |
$1283.0 | 2023-09-18 | ||
| Enamine | EN300-1905931-0.25g |
2-[1-(2-bromopyridin-3-yl)cyclopropyl]propan-2-amine |
2229365-68-6 | 0.25g |
$1341.0 | 2023-09-18 | ||
| Enamine | EN300-1905931-0.5g |
2-[1-(2-bromopyridin-3-yl)cyclopropyl]propan-2-amine |
2229365-68-6 | 0.5g |
$1399.0 | 2023-09-18 | ||
| Enamine | EN300-1905931-1.0g |
2-[1-(2-bromopyridin-3-yl)cyclopropyl]propan-2-amine |
2229365-68-6 | 1g |
$1458.0 | 2023-06-01 | ||
| Enamine | EN300-1905931-2.5g |
2-[1-(2-bromopyridin-3-yl)cyclopropyl]propan-2-amine |
2229365-68-6 | 2.5g |
$2856.0 | 2023-09-18 | ||
| Enamine | EN300-1905931-5.0g |
2-[1-(2-bromopyridin-3-yl)cyclopropyl]propan-2-amine |
2229365-68-6 | 5g |
$4226.0 | 2023-06-01 |
2-1-(2-bromopyridin-3-yl)cyclopropylpropan-2-amine Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
Additional information on 2-1-(2-bromopyridin-3-yl)cyclopropylpropan-2-amine
Introduction to 2-1-(2-bromopyridin-3-yl)cyclopropylpropan-2-amine (CAS No. 2229365-68-6)
2-1-(2-bromopyridin-3-yl)cyclopropylpropan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229365-68-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of 2-1-(2-bromopyridin-3-yl)cyclopropylpropan-2-amine consists of a cyclopropyl group attached to a propylamine chain, with a brominated pyridine ring at the 2-position. This unique arrangement of functional groups contributes to its distinct chemical properties and reactivity, which are exploited in various synthetic pathways and biological assays.
In recent years, there has been a surge in research focused on developing novel small molecules with therapeutic potential. Among these, compounds featuring brominated pyridine moieties have shown particular promise due to their ability to interact with biological targets in diverse ways. The presence of the cyclopropyl group further enhances the compound's potential by introducing rigidity and specific spatial orientation, which can be crucial for binding to biological receptors.
One of the most compelling aspects of 2-1-(2-bromopyridin-3-yl)cyclopropylpropan-2-amine is its utility as a building block in drug discovery. Its structural features make it a versatile intermediate for synthesizing more complex molecules with tailored biological activities. Researchers have leveraged this compound to develop novel scaffolds that exhibit inhibitory effects on various enzymes and receptors implicated in human diseases.
Recent studies have highlighted the potential of 2-bromopyridine derivatives as inhibitors of kinases and other target proteins involved in cancer progression. The bromine atom at the 2-position of the pyridine ring serves as a handle for further functionalization, allowing chemists to design molecules with enhanced potency and selectivity. For instance, modifications at this position can modulate the compound's solubility, metabolic stability, and binding affinity to biological targets.
The cyclopropylpropan-2-amine moiety in this compound adds another layer of complexity, contributing to its unique pharmacological profile. This group has been shown to influence both the electronic properties and steric environment of the molecule, which are critical factors in determining its biological activity. In particular, cyclopropyl-containing compounds have been reported to exhibit anti-inflammatory, antimicrobial, and anti-protozoal effects, underscoring their broad therapeutic potential.
Advances in computational chemistry have further accelerated the discovery process for compounds like 2-1-(2-bromopyridin-3-yl)cyclopropylpropan-2-amine. Molecular modeling techniques allow researchers to predict how these molecules will interact with biological targets at the atomic level. This approach has been instrumental in identifying lead compounds that can be optimized through iterative synthesis and testing.
In clinical settings, the development of new drugs relies heavily on the availability of high-quality intermediates such as 2229365-68-6. Its synthesis involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The brominated pyridine component, in particular, necessitates careful handling due to its reactivity but also offers opportunities for diversification through cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings.
The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and synthetic accessibility. Pyridine derivatives are particularly well-studied due to their prevalence in natural products and known pharmaceuticals. The incorporation of additional functional groups, such as the cyclopropylamine moiety in 2-1-(2-bromopyridin-3-yl)cyclopropylpropan-2-amine, expands the chemical space available for drug discovery efforts.
One notable application of this compound is in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. Kinases are enzymes that play a key role in cell signaling pathways, and their dysregulation is often associated with disease states. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt aberrant signaling networks without affecting normal cellular processes.
The structural features of 2229365-68-6 make it an attractive candidate for further exploration as a kinase inhibitor. The bromine atom at the 3-position of the pyridine ring can be used to anchor warhead groups that interact directly with the ATP-binding site of kinases. Meanwhile, the cyclopropylpropanamidine part provides steric constraints that help optimize binding interactions with other regions of the kinase protein.
In addition to kinase inhibition, this compound has also been investigated for its potential antimicrobial properties. Pyridine derivatives are known for their ability to disrupt bacterial cell membranes or interfere with essential metabolic pathways. The presence of both bromine and cyclopropyl groups may enhance these effects by improving membrane penetration or inhibiting key enzymes involved in bacterial growth.
The synthesis and characterization of 2-bromopyridin-N'-cyclopropylpropane derivatives continue to be an active area of research. Recent publications have reported novel synthetic strategies that improve efficiency and scalability while maintaining high chemical purity. These advancements are crucial for translating laboratory discoveries into viable drug candidates suitable for preclinical and clinical testing.
The future prospects for CAS No 2229365 68 6 look promising as more research unfolds. Its unique structural features offer a rich foundation for medicinal chemists to explore new therapeutic avenues. As computational methods improve and synthetic techniques evolve, compounds like this one will continue to play a vital role in addressing unmet medical needs across various disease indications.
2229365-68-6 (2-1-(2-bromopyridin-3-yl)cyclopropylpropan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)